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Clarithromycin Tissue Penetration Data

The table below summarizes key pharmacokinetic parameters and tissue concentrations of clarithromycin

and its active metabolite from a study where patients received the drug before surgery [1].

Parameter Value for Clarithromycin

Bioavailability 55% [1]

Protein Binding 65-75% [1]

Half-Life (Parent Drug) 2.6 - 2.7 hours [1]

Tonsil Tissue (4h post-dose) 5.3 mg/kg (parent), 3.1 mg/kg (metabolite) [1]

Tonsil Tissue (12h post-dose) 2.1 mg/kg (parent), 1.2 mg/kg (metabolite) [1]

Nasal Mucosa (4h post-dose) 5.9 mg/kg (parent), 3.2 mg/kg (metabolite) [1]

Nasal Mucosa (12h post-dose) 2.2 mg/kg (parent), 1.5 mg/kg (metabolite) [1]

Lung Tissue (4h post-dose) 13.5 mg/kg (parent), 7.2 mg/kg (metabolite) [1]
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Parameter Value for Clarithromycin

Lung Tissue (12h post-dose) 2.8 mg/kg (parent), 2.0 mg/kg (metabolite) [1]

Experimental Protocol for Tissue Penetration

The data in the table above were obtained from a specific clinical study. The following workflow outlines the

key steps of its experimental methodology [1]:

Patient Pre-Treatment

Administer Clarithromycin
(250 mg or 500 mg twice daily)

Surgical Procedure
(After 3 days of treatment)

Tissue Sample Collection

Sample Analysis

Data Calculation

Report Tissue Concentrations
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Click to download full resolution via product page

Key Experimental Details:

Objective: To evaluate the diffusion of clarithromycin into various respiratory tissues [1].
Subjects: Adult patients undergoing elective surgery [1].

Dosing Regimen: Patients received clarithromycin orally for three days preceding their surgery, at
250 mg twice daily (for nasal mucosa or tonsil tissue studies) or 500 mg twice daily (for lung

parenchyma studies) [1].
Sample Collection: Tissue samples (nasal mucosa, tonsils, lung) were collected during the surgical

procedure at specified times post-dose (e.g., 4 hours and 12 hours) [1].
Data Reporting: The concentrations of both the parent drug (clarithromycin) and its active 14-

hydroxy metabolite in tissues were measured and reported in mg/kg [1].

What We Know About Midecamycin

Available information on midecamycin is more general. As a macrolide, its mechanism of action involves

binding to the 50S ribosomal subunit to inhibit bacterial protein synthesis [2] [3] [4].

Pharmacokinetically, midecamycin is noted for:

Rapid Absorption: It is rapidly and almost completely absorbed after oral administration [2] [3].

Tissue Distribution: It demonstrates good tissue penetration, distributing to sites like respiratory
tissues, bronchial secretions, and soft tissues. The tissue-to-serum concentration ratio is reported to

be greater than 1, indicating preferential distribution into tissues over the blood plasma [2] [3].
Low Serum Levels: It achieves relatively low peak serum concentrations (e.g., 0.8 mg/L after a 600

mg dose) that decline significantly within a few hours [2].

However, specific quantitative data on its concentration in different human tissues, comparable to the data

available for clarithromycin, could not be found in the current search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b535422#midecamycin-

versus-clarithromycin-tissue-penetration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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